Cornusiin C

Specification

• CAS No.: 108906-53-2
• Molecular Formula: C102H74O65
• Molecular Weight: 2339.6 g/mol
• IUPAC Name: [(10R,11S,12R,15R)-3,4,5,13,21,22,23-heptahydroxy-8,18-dioxo-11-(3,4,5-trihydroxybenzoyl)oxy-9,14,17-trioxatetracyclo[17.4.0.02,7.010,15]tricosa-1(23),2,4,6,19,21-hexaen-12-yl] 2-[[(10R,11S,12R,15R)-12-[3-[[(10R,11S,12R)-3,4,5,13,22,23-hexahydroxy-8,18-dioxo-11,12-bis[(3,4,5-trihydroxybenzoyl)oxy]-9,14,17-trioxatetracyclo[17.4.0.02,7.010,15]tricosa-1(23),2,4,6,19,21-hexaen-21-yl]oxy]-4,5-dihydroxybenzoyl]oxy-3,4,5,13,22,23-hexahydroxy-8,18-dioxo-11-(3,4,5-trihydroxybenzoyl)oxy-9,14,17-trioxatetracyclo[17.4.0.02,7.010,15]tricosa-1(23),2,4,6,19,21-hexaen-21-yl]oxy]-3,4,5-trihydroxybenzoate
• Standard InChI: InChI=1S/C102H74O65/c103-33-1-21(2-34(104)59(33)117)88(136)162-82-79-51(156-100(148)85(82)165-91(139)24-7-39(109)62(120)40(110)8-24)19-152-94(142)30-16-48(69(127)75(133)57(30)55-28(97(145)159-79)13-44(114)66(124)73(55)131)154-47-10-25(9-41(111)63(47)121)92(140)166-86-83(163-89(137)22-3-35(105)60(118)36(106)4-22)80-52(157-101(86)149)20-153-95(143)31-17-49(70(128)76(134)58(31)56-29(98(146)160-80)14-45(115)67(125)74(56)132)155-78-32(15-46(116)68(126)77(78)135)99(147)167-87-84(164-90(138)23-5-37(107)61(119)38(108)6-23)81-50(158-102(87)150)18-151-93(141)26-11-42(112)64(122)71(129)53(26)54-27(96(144)161-81)12-43(113)65(123)72(54)130/h1-17,50-52,79-87,100-135,148-150H,18-20H2/t50-,51?,52-,79-,80-,81-,82+,83+,84+,85-,86-,87-,100?,101?,102?/m1/s1
• Standard InChI Key: DKWBPKQHAPBPBK-IIJAWXDASA-N
• Isomeric SMILES: C1[C@@H]2[C@H]([C@@H]([C@H](C(O2)O)OC(=O)C3=CC(=C(C(=C3OC4=C(C(=C5C(=C4)C(=O)OC[C@@H]6[C@H]([C@@H]([C@H](C(O6)O)OC(=O)C7=CC(=C(C(=C7)OC8=C(C(=C9C(=C8)C(=O)OCC2[C@H]([C@@H]([C@H](C(O2)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C2=CC(=C(C(=C29)O)O)O)O)O)O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C2=CC(=C(C(=C25)O)O)O)O)O)O)O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C2=CC(=C(C(=C2C2=C(C(=C(C=C2C(=O)O1)O)O)O)O)O)O
• SMILES: C1C2C(C(C(C(O2)O)OC(=O)C3=CC(=C(C(=C3OC4=C(C(=C5C(=C4)C(=O)OCC6C(C(C(C(O6)O)OC(=O)C7=CC(=C(C(=C7)OC8=C(C(=C9C(=C8)C(=O)OCC2C(C(C(C(O2)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C2=CC(=C(C(=C29)O)O)O)O)O)O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C2=CC(=C(C(=C25)O)O)O)O)O)O)O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C2=CC(=C(C(=C2C2=C(C(=C(C=C2C(=O)O1)O)O)O)O)O)O
• Canonical SMILES: C1C2C(C(C(C(O2)O)OC(=O)C3=CC(=C(C(=C3OC4=C(C(=C5C(=C4)C(=O)OCC6C(C(C(C(O6)O)OC(=O)C7=CC(=C(C(=C7)OC8=C(C(=C9C(=C8)C(=O)OCC2C(C(C(C(O2)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C2=CC(=C(C(=C29)O)O)O)O)O)O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C2=CC(=C(C(=C25)O)O)O)O)O)O)O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C2=CC(=C(C(=C2C2=C(C(=C(C=C2C(=O)O1)O)O)O)O)O)O

Introduction

Cornusiin C is a complex natural compound primarily derived from the Cornus officinalis (commonly known as the cornelian cherry) and Trapa natans (water chestnut). It belongs to the class of iridoid glycosides, which are known for their diverse biological activities. The molecular formula of Cornusiin C is $C_{102}H_{74}O_{65}$
, and it has a molecular weight of approximately 2339.64 g/mol.

Anti-Diabetic Effects

Research indicates that Cornusiin C exhibits significant anti-diabetic properties. Studies have shown that extracts containing this compound can inhibit pancreatic lipase and α-amylase, which are critical enzymes in carbohydrate digestion. This inhibition can help manage postprandial blood glucose levels effectively. Clinical trials have suggested that consumption of cornelian cherry extract can mimic the effects of glibenclamide, a common anti-diabetic medication, thereby improving insulin sensitivity and glucose tolerance.

Antioxidant Activity

The compound also exhibits notable antioxidant properties, capable of scavenging free radicals and reducing oxidative stress. This characteristic is essential for developing functional foods aimed at preventing oxidative stress-related diseases.

Phytochemical Studies

Phytochemical analyses of Cornus officinalis have revealed a variety of bioactive compounds, including Cornusiin C, which contribute to the plant's health benefits.

Case Studies

Several studies have documented the effects of Cornusiin C on metabolic health:

• Study on Gut Microbiota: Research has identified metabolites from Cornus mas that may influence gut microbiota composition and activity, further supporting its role in metabolic health.

• Clinical Trials: Trials involving cornelian cherry extracts demonstrated significant improvements in metabolic markers among participants at risk for diabetes.

Functional Foods and Dietary Supplements

Given its pharmacological properties, Cornusiin C is being explored as an ingredient in functional foods and dietary supplements aimed at supporting metabolic health, particularly for populations at risk of diabetes or obesity.

Cosmetic Formulations

The antioxidant and anti-inflammatory properties make Cornusiin C a valuable ingredient in cosmetic products designed to promote skin health by reducing oxidative damage and supporting skin repair.